Kinesin family member 27, isoform CRA_b (84-103)

• sequence: GQTGSGKTYTIGGGHIASVV
• source: Homo sapiens (human)
• Synonym: Kinesin family member 27, isoform CRA_b (84-103)

Description

Kinesin-like protein KIF27

Scientific Research Applications

Role in Colorectal Cancer

• KIF20A in Colorectal Cancer : KIF20A, a kinesin family member, is upregulated in colorectal cancer (CRC) and plays a crucial role in cell proliferation and chemotherapy resistance, primarily through the JAK/STAT3 pathway. This suggests KIF20A as a potential target for developing effective CRC treatments (Xiong et al., 2019).

Kinesin Superfamily Structure and Function

• Kinesin Superfamily Overview : The Kinesin superfamily proteins (KIFs) are central to intracellular transport and cell morphology. A comprehensive summary based on systematic phylogenetic analysis provides insights into the structural and functional relationships within the kinesin superfamily (Miki et al., 2005).

Other Kinesin Family Members in Colorectal Cancer

• KIF14 in Colorectal Cancer : KIF14 is overexpressed in CRC and promotes cell proliferation and the cell cycle via protein kinase B activation. KIF14 is regulated at the post-transcriptional level by microRNA-200c, suggesting its role in CRC tumorigenesis (Wang et al., 2018).
• KIFC1's Role in CRC : KIFC1 is implicated in CRC progression and could be a therapeutic target. Its expression is associated with poorer survival in CRC patients. KIFC1 regulates ZWINT, which also correlates with CRC progression (Akabane et al., 2021).
• KIF4A in CRC : KIF4A is upregulated in CRC and associated with lymph node metastasis. Its downregulation reduces cell proliferation in CRC cells, indicating its potential as a therapeutic target (Matsumoto et al., 2017).

Kinesin Family in Neuroscience

• Neuronal Kinesin Expression : The expression of neuronal kinesin is developmentally regulated in the rat central nervous system, suggesting its significant role in the maturation of neuronal cells (Vignali et al., 1997).